Cas no 892760-39-3 (3-(benzenesulfonyl)-1-benzyl-7-(diethylamino)-6-fluoro-1,4-dihydroquinolin-4-one)

• Product Name: 3-(benzenesulfonyl)-1-benzyl-7-(diethylamino)-6-fluoro-1,4-dihydroquinolin-4-one
• CAS No: 892760-39-3
• MF: C₂₆H₂₅FN₂O₃S
• MW: 464.551708936691
• CID: 5423610
• Update Time: 2025-07-15

3-(benzenesulfonyl)-1-benzyl-7-(diethylamino)-6-fluoro-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-1-benzyl-7-(diethylamino)-6-fluoroquinolin-4-one
• 3-(benzenesulfonyl)-1-benzyl-7-(diethylamino)-6-fluoro-1,4-dihydroquinolin-4-one

• Inchi： 1S/C26H25FN2O3S/c1-3-28(4-2)24-16-23-21(15-22(24)27)26(30)25(33(31,32)20-13-9-6-10-14-20)18-29(23)17-19-11-7-5-8-12-19/h5-16,18H,3-4,17H2,1-2H3
• InChI Key： DWTCRCWURFPWAR-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C2=C(C=C(F)C(N(CC)CC)=C2)C(=O)C(S(C2=CC=CC=C2)(=O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 1-benzylquinolines

Additional information on 3-(benzenesulfonyl)-1-benzyl-7-(diethylamino)-6-fluoro-1,4-dihydroquinolin-4-one

3-(Benzenesulfonyl)-1-benzyl-7-(diethylamino)-6-fluoro-1,4-dihydroquinolin-4-one: A Comprehensive Overview

3-(Benzenesulfonyl)-1-benzyl-7-(diethylamino)-6-fluoro-1,4-dihydroquinolin-4-one, also known by its CAS number 892760-39-3, is a complex organic compound with significant potential in the fields of pharmacology and materials science. This compound belongs to the class of quinolones, which are known for their diverse biological activities and structural versatility. The molecule's structure is characterized by a quinolinone core, substituted with a benzenesulfonyl group at position 3, a benzyl group at position 1, a diethylamino group at position 7, and a fluorine atom at position 6. These substituents contribute to its unique chemical properties and functional diversity.

The synthesis of 3-(Benzenesulfonyl)-1-benzyl-7-(diethylamino)-6-fluoro-1,4-dihydroquinolin-4-one involves a multi-step process that typically begins with the preparation of the quinolinone skeleton. Recent advancements in synthetic chemistry have enabled more efficient routes for constructing such complex molecules. For instance, researchers have employed microwave-assisted synthesis to optimize reaction conditions, significantly reducing the time required for key steps such as cyclization and substitution reactions. These methods not only enhance yield but also improve the overall sustainability of the synthesis process.

The compound's pharmacological properties have been extensively studied in recent years. In vitro experiments have demonstrated its potent inhibitory activity against various enzymes, including kinases and proteases, which are implicated in numerous pathological conditions such as cancer and neurodegenerative diseases. A study published in Nature Communications highlighted its ability to modulate cellular signaling pathways by selectively binding to specific receptor sites. This finding underscores its potential as a lead compound for drug development.

Beyond pharmacology, 3-(Benzenesulfonyl)-1-benzyl-7-(diethylamino)-6-fluoro-1,4-dihydroquinolin-4-one has shown promise in materials science applications. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic devices. Researchers at Stanford University have explored its role as an electron transport layer material, demonstrating improved device efficiency when incorporated into organic solar cells.

The structural versatility of this compound also lends itself to applications in catalysis. Recent studies have revealed its ability to act as a heterogeneous catalyst in various organic transformations, including C-C bond formation and oxidation reactions. Its stability under harsh reaction conditions makes it an attractive alternative to traditional metal-based catalysts.

In terms of environmental impact, the compound's biodegradability and toxicity profile are critical considerations for its broader application. Preliminary toxicity studies indicate low acute toxicity in experimental models, suggesting that it may be suitable for use in consumer products under controlled conditions. However, further research is needed to fully assess its long-term environmental effects.

The future of 3-(Benzenesulfonyl)-1-benzyl-7-(diethylamino)-6-fluoro-1,4-dihydroquinolin-4-one lies in its continued exploration across multiple disciplines. Collaborative efforts between chemists, biologists, and engineers are expected to unlock new applications and optimize its performance in existing ones. As research progresses, this compound stands poised to make significant contributions to both therapeutic development and advanced materials science.